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Compound of Interest

Compound Name: 2-Ethylhexyl 2-ethylhexanoate

Cat. No.: B1346103

An In-depth Technical Guide to 2-Ethylhexyl 2-ethylhexanoate: Chemical Properties,
Structure, and Applications

Introduction

2-Ethylhexyl 2-ethylhexanoate is a synthetic ester that has garnered significant interest
across various industrial and research sectors. It is formed from the esterification of 2-
ethylhexanoic acid and 2-ethylhexanol.[1][2] This branched-chain ester is a clear, colorless
liquid with a characteristic fruity odor.[3] Its unique physicochemical properties, such as low
viscosity, good solvency, and emolliency, make it a versatile ingredient in cosmetics, personal
care products, lubricants, and as a solvent in various formulations.[1][4] This guide provides a
comprehensive overview of the chemical properties, structure, synthesis, and applications of 2-
Ethylhexyl 2-ethylhexanoate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

A clear understanding of the chemical identity and structure of 2-Ethylhexyl 2-ethylhexanoate
is fundamental to appreciating its properties and functions.

Chemical Identifiers

The following table summarizes the key chemical identifiers for 2-Ethylhexyl 2-
ethylhexanoate.
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Identifier Value
IUPAC Name 2-ethylhexyl 2-ethylhexanoate[5]
Ethylhexyl ethylhexanoate, Octyl octanoate, 2-
Synonyms ) )
Ethylhexanoic acid, 2-ethylhexyl ester[1][5]
CAS Number 7425-14-1[3][5]
Molecular Formula C16H3202[3][4][5]
Molecular Weight 256.42 g/mol [3][4][5]
EINECS Number 231-057-1[3][5]
InChl=1S/C16H3202/c1-5-9-11-14(7-3)13-18-
InChl 16(17)15(8-4)12-10-6-2/h14-15H,5-13H2,1-
4H3[4][5]
InChiKey OUCGJIMIVSYHBEC-UHFFFAOY SA-N[4][5]
SMILES CCCCcC(ce)coc(=0)c(ceyceec4]sl

Chemical Structure

The structure of 2-Ethylhexyl 2-ethylhexanoate features a central ester functional group with
two branched ethylhexyl chains.

Caption: 2D structure of 2-Ethylhexyl 2-ethylhexanoate.

Physicochemical Properties

The physical and chemical properties of 2-Ethylhexyl 2-ethylhexanoate dictate its behavior
and suitability for various applications.
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Property Value Source
Physical Form Clear, colorless liquid [4]
Odor Fruity [3]
Melting Point -18.1 °C (estimate) [3]
Boiling Point 299.67 °C (estimate) [3]
Density 0.8561 g/cm? (estimate) [3]
Refractive Index 1.4096 (estimate) [3]

Slightly soluble in acetone,
Solubility chloroform, and methanol. [3]1[6]

Insoluble in water.

LogP 6.587 (estimate) [3]

Synthesis and Manufacturing

2-Ethylhexyl 2-ethylhexanoate is commercially produced through the esterification of 2-
ethylhexanoic acid with 2-ethylhexanol.[1] This reaction is typically catalyzed by an acid or, in
more recent "green" chemistry approaches, by enzymes such as immobilized lipase.[2][7]

Reaction Scheme

The synthesis is a classic Fischer esterification reaction.

Caption: Synthesis of 2-Ethylhexyl 2-ethylhexanoate.

Experimental Protocol: Lipase-Catalyzed Synthesis

This protocol describes a laboratory-scale synthesis using an immobilized lipase catalyst,
which offers high selectivity and milder reaction conditions.

e Reactor Setup: A batch-stirred tank reactor (e.g., a 250 mL three-necked flask) equipped with
a magnetic stirrer, reflux condenser, and temperature probe is placed in a thermostatic water
bath.[7]
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o Reactant Charging: The reactor is charged with equimolar amounts of 2-ethylhexanoic acid
and 2-ethyl-1-hexanol in a suitable solvent like n-hexane.[2][7] An internal standard (e.g., n-
decane) can be added for quantitative analysis.[7]

o Catalyst Addition: Immobilized lipase (e.g., Novozym 435) is added to the reaction mixture
(e.g., at a concentration of 2 g/L).[2][7]

o Reaction Conditions: The mixture is stirred at a constant speed (e.g., 200 rpm) and
maintained at a specific temperature (e.g., 30-45 °C).[7]

e Monitoring the Reaction: Aliquots of the reaction mixture are withdrawn at various time
intervals and analyzed by gas chromatography (GC) to determine the conversion of
reactants to the product.[7]

o Work-up: Upon completion of the reaction, the immobilized enzyme can be filtered off for
reuse. The solvent is removed under reduced pressure, and the resulting ester can be
purified by vacuum distillation if necessary.

Spectroscopic Characterization

The structure of 2-Ethylhexyl 2-ethylhexanoate can be confirmed using various spectroscopic
techniques.
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Spectroscopy Expected Features

Signals corresponding to the methyl (CHs),
methylene (CHz), and methine (CH) protons of

1H NMR ] ) ]
the two ethylhexyl chains. The chemical shifts
would be characteristic of an ester.
A signal for the carbonyl carbon of the ester
13C NMR group (around 170 ppm), along with signals for

the carbons in the alkyl chains.[5]

A strong absorption band for the C=0 stretching
R Spect of the ester group (around 1735 cm~1), and C-H
ectrosco
P Py stretching bands for the alkyl groups (around

2850-2960 cm™1).

The mass spectrum would show a molecular ion
Mass Spectrometry (GC-MS) peak (m/z 256.42) and characteristic

fragmentation patterns of a long-chain ester.[5]

Applications

The unique properties of 2-Ethylhexyl 2-ethylhexanoate make it a valuable component in a
wide range of products.

o Cosmetics and Personal Care: It is widely used as an emollient, skin conditioning agent, and
fragrance ingredient in products like moisturizers, sunscreens, and color cosmetics.[1][3][5]
Its non-greasy feel and good spreadability are highly desirable in these formulations.

« Industrial Applications: It serves as a viscosity modifier, a solvent, and a component in
lubricants and additives.[1][4] It is also used in cleaning and washing agents and
reprographic agents.[1]

o Potential in Drug Development: For drug development professionals, its properties suggest
potential use as a non-polar vehicle or excipient in topical and transdermal drug delivery
systems. Its solvent properties could aid in the solubilization of lipophilic active
pharmaceutical ingredients (APIs).
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Safety and Toxicology

While 2-Ethylhexyl 2-ethylhexanoate is widely used, it is important to be aware of its
toxicological profile and regulatory status.

icological <

Endpoint Result Source
Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg bw [1]
Acute Dermal Toxicity (Rabbit) LD50 > 2000 mg/kg bw [1]
Skin Irritation May cause skin irritation. [1]

Classified as a Category 2 or 3
Reproductive Toxicity reproductive toxin. Suspected [1][8]

of damaging the unborn child.

Regulatory Information

o Canada: The Canadian government has concluded that 2-ethylhexyl 2-ethylhexanoate is
harmful to human health at the levels of exposure considered in their assessment and has
proposed to add it to the List of Toxic Substances in Schedule 1 of the Canadian
Environmental Protection Act, 1999.[9][10]

e European Union: It is subject to regulations due to its classification as a reprotoxic substance
and is prohibited for use in cosmetics unless a safety evaluation by the Scientific Committee
on Consumer Safety (SCCS) finds it safe for use.[10]

GHS Hazard Information

e Pictogram: Health Hazard
» Signal Word: Warning
e Hazard Statement: H361d - Suspected of damaging the unborn child.[8]

e Precautionary Statements: P201, P202, P280, P308+P313, P405.[8]
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Analytical Methodology

Gas chromatography is a common and effective method for the analysis of 2-Ethylhexyl 2-
ethylhexanoate.

Gas Chromatography (GC) Protocol

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a
mass spectrometer (MS) is used.

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is suitable for
separation.

o Sample Preparation: The sample is diluted in a suitable solvent, such as n-hexane or
dichloromethane. An internal standard may be added for quantification.

e GC Conditions:

[¢]

Injector Temperature: 230 °C[7]

[¢]

Detector Temperature: 260 °C[7]

Oven Temperature Program: A temperature gradient is typically used, for example, starting

[e]

at a lower temperature and ramping up to a final temperature to ensure good separation.
An isothermal period at 190°C has been reported.[7]

[e]

Carrier Gas: Helium or hydrogen at a constant flow rate.

o Data Analysis: The concentration of 2-Ethylhexyl 2-ethylhexanoate is determined by
comparing the peak area of the analyte to that of a calibration curve prepared with a certified
reference standard.

Conclusion

2-Ethylhexyl 2-ethylhexanoate is a versatile synthetic ester with a well-defined chemical
structure and a range of useful physicochemical properties. Its applications are widespread,
particularly in the cosmetics and industrial sectors. However, its classification as a reproductive
toxin necessitates careful handling and adherence to regulatory guidelines. For researchers
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and drug development professionals, a thorough understanding of its properties, synthesis, and
analytical methods is crucial for its safe and effective utilization in various formulations and
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1346103?utm_src=pdf-custom-synthesis
https://www.industrialchemicals.gov.au/sites/default/files/Hexanoic%20acid,%202-ethyl-,%202-ethylhexyl%20ester_Human%20health%20tier%20II%20assessment.pdf
https://www.researchgate.net/figure/The-effect-of-2-ethylhexyl-2-ethylhexanoate-content-on-the-synthesis-of_fig2_247116401
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://cymitquimica.com/products/3D-FE71937/2-ethylhexyl-2-ethylhexanoate/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-2-ethylhexanoate
https://www.benchchem.com/pdf/2_Ethylhexyl_Docosanoate_Application_Notes_for_its_use_as_a_Reference_Standard_in_Analytical_Chemistry.pdf
https://www.researchgate.net/publication/247116401_Synthesis_of_2-ethylhexyl-2-ethylhexanoate_catalyzed_by_immobilized_lipase_in_n-hexane_A_kinetic_study
https://wap.guidechem.com/msds/7425-14-1.html
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/chemicals-glance/calcium-2-ethylhexanoate-2-ethylhexyl-2-ethylhexanoate.html
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/chemicals-glance/calcium-2-ethylhexanoate-2-ethylhexyl-2-ethylhexanoate.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/risk-management-approach-hexanoic-acid-2-ethyl-2-ethylhexyl-ester.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/risk-management-approach-hexanoic-acid-2-ethyl-2-ethylhexyl-ester.html
https://www.benchchem.com/product/b1346103#2-ethylhexyl-2-ethylhexanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1346103#2-ethylhexyl-2-ethylhexanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1346103#2-ethylhexyl-2-ethylhexanoate-chemical-properties-and-structure
https://www.benchchem.com/product/b1346103#2-ethylhexyl-2-ethylhexanoate-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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